Cas no 116169-22-3 (16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI))

16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI) structure
116169-22-3 structure
Product Name:16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI)
CAS No:116169-22-3
MF:C26H38O2
MW:382.578728199005
CID:147202
PubChem ID:3082771
Update Time:2025-04-19

16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 16,24-Cyclochol-4-en-3-one,17-acetyl-, (16b,17a,20S)- (9CI)
    • (4aR,4bS,6aS,6bS,7S,10aR,11aS,11bR)-6b-acetyl-4a,6a,7-trimethyl-4,4b,5,6,7,8,9,10,10a,11,11a,11b,12,13-tetradecahydro-3H-indeno[2,1-a]phenanthren-2-one
    • 2'-methyl-16,17-cyclohexaneprogesterone
    • (16alpha,17alpha,20S)-17-acetyl-16,24-cyclochol-4-en-3-one
    • 16,24-Cyclochol-4-en-3-one, 17-acetyl-, (16beta,17alpha,20S)-
    • 2'-Mchp
    • 2'-Methyl-16,17-cyclohexanoprogesterone
    • DTXSID60921949
    • 116169-22-3
    • 17-Acetyl-16,24-cyclochol-4-en-3-one
    • Inchi: 1S/C26H38O2/c1-16-6-5-7-19-15-23-21-9-8-18-14-20(28)10-12-24(18,3)22(21)11-13-25(23,4)26(16,19)17(2)27/h14,16,19,21-23H,5-13,15H2,1-4H3/t16-,19+,21+,22-,23-,24-,25-,26-/m0/s1
    • InChI Key: XLZCFPBMWHIZNL-JJURLJEXSA-N
    • SMILES: O=C(C)[C@@]12[C@@H](C)CCC[C@@H]1C[C@H]1[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@]21C)=O

Computed Properties

  • Exact Mass: 382.28734
  • Monoisotopic Mass: 382.287
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 502.7°C at 760 mmHg
  • Flash Point: 185.8°C
  • Refractive Index: 1.549
  • PSA: 34.14

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